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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

hydrogen sulfate

Cat. No.: B1589014 Get Quote

An In-Depth Technical Guide to 1-Butyl-3-methylimidazolium hydrogen sulfate ([BMIM]

[HSO₄]) for Researchers and Drug Development Professionals

Executive Summary
1-Butyl-3-methylimidazolium hydrogen sulfate, often abbreviated as [BMIM][HSO₄], is an

acidic ionic liquid that has garnered significant attention across various scientific disciplines. Its

unique combination of low volatility, thermal stability, and catalytic activity makes it a versatile

tool in organic synthesis, green chemistry, and electrochemistry. This guide provides a

comprehensive overview of its core properties, synthesis, and key applications, with a focus on

the mechanistic insights and practical methodologies relevant to professionals in research and

drug development.

Introduction to Imidazolium-Based Ionic Liquids
Ionic liquids (ILs) are salts with melting points below 100 °C, composed entirely of ions.

Imidazolium-based ILs are a prominent class, characterized by a positively charged

imidazolium cation. The properties of these ILs, such as acidity, viscosity, and solubility, can be

finely tuned by modifying the alkyl substituents on the cation (e.g., butyl and methyl groups in

[BMIM]⁺) and by selecting an appropriate anion. The hydrogen sulfate ([HSO₄]⁻) anion imparts

Brønsted acidity, making [BMIM][HSO₄] a recyclable acidic catalyst and solvent, positioning it

as a greener alternative to conventional volatile organic solvents and mineral acids.[1][2][3]
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Core Properties of 1-Butyl-3-methylimidazolium
hydrogen sulfate
Chemical Structure and Identification
The compound consists of a 1-butyl-3-methylimidazolium cation and a hydrogen sulfate anion.

The structure is fundamental to its properties: the organic cation provides a non-volatile liquid

medium, while the anion delivers the functional acidity.

CAS Number: 262297-13-2[1][2][4][5] Molecular Formula: C₈H₁₆N₂O₄S[1][2][5] Synonyms:

[BMIM][HSO₄], BMIMHSO₄[4]

Caption: Chemical structures of the constituent ions of [BMIM][HSO₄].

Physicochemical Properties
The distinct properties of [BMIM][HSO₄] make it suitable for a wide range of laboratory and

industrial applications.

Property Value Source(s)

Molecular Weight 236.29 g/mol [1][2][5][6]

Appearance
Colorless to reddish-green

clear liquid
[1][4]

Density ~1.28 g/mL (or g/cm³) at 30 °C [1][5]

Melting Point 33 °C [5]

Flash Point 284 °C [7][8]

Viscosity 3088 cP at 25 °C [5]

Conductivity 0.10 mS/cm [5]

Solubility Soluble in Methanol [7]

Synthesis and Characterization
General Synthesis Protocol
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[BMIM][HSO₄] is typically synthesized via a two-step process. The first step involves the

quaternization of 1-methylimidazole with 1-chlorobutane or 1-bromobutane to form 1-butyl-3-

methylimidazolium chloride ([BMIM][Cl]) or bromide. The second step is an anion exchange

reaction where the halide is replaced with hydrogen sulfate, often by reaction with sulfuric acid.

Causality: The choice of a halide precursor is crucial; it must be a good leaving group to

facilitate the initial Sₙ2 reaction. The subsequent protonation and anion exchange with a strong

acid like H₂SO₄ is an acid-base reaction that proceeds to completion, yielding the desired ionic

liquid. The purity of the final product is critical, as residual halides can interfere with catalytic

activity.

Characterization Techniques
The identity and purity of synthesized [BMIM][HSO₄] are confirmed using standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

structure of the 1-butyl-3-methylimidazolium cation.

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the ionic

liquid, with purities often exceeding 95-98%.[2][4][5]

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic vibrational bands

of the imidazolium ring and the sulfate anion.

Key Applications in Research and Development
As an Acidic Catalyst in Organic Synthesis
The Brønsted acidity of the [HSO₄]⁻ anion makes [BMIM][HSO₄] an effective and reusable

catalyst for a variety of acid-catalyzed reactions, such as esterifications, formylations, and

condensation reactions.[1][9] Its non-volatile nature simplifies product isolation and enables

catalyst recycling, aligning with the principles of green chemistry.[10][11]

Mechanism of Action: In these reactions, the hydrogen sulfate anion acts as a proton donor,

activating electrophiles (e.g., carbonyl groups) and facilitating nucleophilic attack. The ionic

liquid medium can also enhance reaction rates and selectivity by stabilizing charged

intermediates.
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Experimental Protocol: Synthesis of 1,8-Dioxo-octahydroxanthenes

This protocol demonstrates the use of [BMIM][HSO₄] as a catalyst for the condensation of an

aldehyde with dimedone.[2][3][11]

Reaction Setup: In a round-bottom flask, combine an aromatic aldehyde (1 mmol), dimedone

(2 mmol), and a catalytic amount of [BMIM][HSO₄] (e.g., 0.25 mmol).

Reaction Conditions: Heat the mixture to 80 °C under solvent-free conditions and stir for the

required time (typically short, e.g., 15-30 minutes).[11]

Work-up and Product Isolation: After cooling, add water to the reaction mixture. The solid

product precipitates and can be isolated by filtration.

Catalyst Recovery: The aqueous filtrate contains the dissolved [BMIM][HSO₄]. The ionic

liquid can be recovered by evaporating the water under reduced pressure and reused for

subsequent reactions. This recyclability is a key advantage of the method.[10][11]
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Synthesis

Work-up & Recovery

1. Mix Reactants
(Aldehyde, Dimedone)

+ [BMIM][HSO₄] Catalyst

2. Heat at 80°C
(Solvent-free)

Reaction

3. Cool & Add Water

4. Filter Solid Product

Precipitation

5. Evaporate Water from Filtrate

Aqueous Filtrate

Recovered [BMIM][HSO₄]

Reuse Catalyst

Click to download full resolution via product page

Caption: Workflow for xanthene synthesis using recyclable [BMIM][HSO₄].
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Role in Green Chemistry and Biomass Processing
[BMIM][HSO₄] is an effective solvent for the pretreatment and dissolution of lignocellulosic

biomass, such as wood and straw.[1][12] Its acidity aids in the hydrolysis of cellulose and

hemicellulose into fermentable sugars, which are precursors for biofuels and other valuable

chemicals. The ability to dissolve biomass and catalyze its conversion in a single pot simplifies

processing and reduces waste.[1]

Applications in Electrochemistry
In the field of electrochemistry, [BMIM][HSO₄] has been used as an additive in acidic sulfate

solutions for the electrodeposition of zinc.[2][3][7] Its presence in the electrolyte bath can

accelerate current efficiency, lower power consumption, and improve the surface morphology of

the deposited metal.[2][3] This is attributed to the influence of the imidazolium cations on the

electrochemical double layer and the overall conductivity of the solution.

Safety and Handling
As an acidic and corrosive substance, proper safety precautions are mandatory when handling

[BMIM][HSO₄].

GHS Classification: Classified as causing severe skin burns and eye damage (Skin

Corrosion 1B, Eye Damage 1).[6][13]

Hazard Statements: H314 - Causes severe skin burns and eye damage.[6][8][13]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[13][14]

Handle in a well-ventilated area or a fume hood to avoid inhalation of any aerosols.[14]

In case of contact with eyes or skin, rinse immediately and thoroughly with water and seek

medical attention.[13][14]

Store in a cool, dry place in a tightly sealed, corrosion-resistant container.[4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemimpex.com/products/39754
https://www.bocsci.com/product/1-butyl-3-methylimidazolium-hydrogensulfate-cas-262297-13-2-104118.html
https://www.chemimpex.com/products/39754
https://www.ottokemi.com/imidazolium-based-ionic-liquids/1-butyl-3-methylimidazolium-hydrogen-sulfate-quality-945-bi-0230.aspx
https://www.scientificlabs.co.uk/product/ionic-liquids/57457-100G-F
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2749097.htm
https://www.ottokemi.com/imidazolium-based-ionic-liquids/1-butyl-3-methylimidazolium-hydrogen-sulfate-quality-945-bi-0230.aspx
https://www.scientificlabs.co.uk/product/ionic-liquids/57457-100G-F
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-3-methylimidazolium-hydrogen-sulfate
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0060%20BMIM%20HSO4%2C%201-Butyl-3-methylimidazolium%20hydrogen%20sulfate_3.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-3-methylimidazolium-hydrogen-sulfate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/57457
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0060%20BMIM%20HSO4%2C%201-Butyl-3-methylimidazolium%20hydrogen%20sulfate_3.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0060%20BMIM%20HSO4%2C%201-Butyl-3-methylimidazolium%20hydrogen%20sulfate_3.pdf
https://roco.global/wp-content/uploads/2022/11/IL-0060-HP-SDS.pdf
https://roco.global/wp-content/uploads/2022/11/IL-0060-HP-SDS.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0060%20BMIM%20HSO4%2C%201-Butyl-3-methylimidazolium%20hydrogen%20sulfate_3.pdf
https://roco.global/wp-content/uploads/2022/11/IL-0060-HP-SDS.pdf
https://www.tcichemicals.com/IN/en/p/B5569
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2749097.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Although it has low volatility, its corrosive nature demands careful handling. Always consult the

latest Safety Data Sheet (SDS) before use.[13][14]

Conclusion and Future Outlook
1-Butyl-3-methylimidazolium hydrogen sulfate is a powerful and versatile ionic liquid with

well-established roles in catalysis, green chemistry, and electrochemistry. For drug

development professionals, its utility as a recyclable acid catalyst for synthesizing heterocyclic

scaffolds (e.g., quinolines, xanthenes) is particularly noteworthy.[10][11] Future research will

likely focus on expanding its applications, such as in the extraction of active pharmaceutical

ingredients, and on the development of even more sustainable and task-specific ionic liquids

based on its foundational structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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